Cas no 105522-57-4 (8-[(2-hydroxyethyl)amino]-3-methyl-7-(2-phenoxyethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-[(2-hydroxyethyl)amino]-3-methyl-7-(2-phenoxyethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 105522-57-4
• MF: C₁₆H₁₉N₅O₄
• MW: 345.353163003922
• CID: 151997
• PubChem ID: 3064731
• Update Time: 2025-07-09

8-[(2-hydroxyethyl)amino]-3-methyl-7-(2-phenoxyethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,3,7-dihydro-8-[(2-hydroxyethyl)amino]-3-methyl-7-(2-phenoxyethyl)-
• 8-(2-hydroxyethylamino)-3-methyl-7-(2-phenoxyethyl)purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-8-((2-hydroxyethyl)amino)-3-methyl-7-(2-phenoxyethyl)-
• 3,7-Dihydro-8-((2-hydroxyethyl)amino)-3-methyl-7-(2-phenoxyethyl)-1H-purine-2,6-dione
• 7-(2-Phenoxyethyl)-8-((2-hydroxyethyl)amino)-3-methylxanthine
• AC1MI8FA
• ACMC-20m8e0
• Oprea1_293738
• 8-[(2-hydroxyethyl)amino]-3-methyl-7-(2-phenoxyethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 8-(2-Hydroxy-ethylamino)-3-methyl-7-(2-phenoxy-ethyl)-3,7-dihydro-purine-2,6-dione
• HMS2832O09
• AB00821104-06
• DTXSID30147174
• SMR000523664
• AKOS005707770
• 8-((2-HO-ETHYL)AMINO)-3-ME-7-(2-PHENOXYETHYL)-3,7-DIHYDRO-1H-PURINE-2,6-DIONE
• NCGC00245400-01
• MLS001203933
• AKOS000580197
• 8-((2-hydroxyethyl)amino)-3-methyl-7-(2-phenoxyethyl)-1H-purine-2,6(3H,7H)-dione
• NCGC00245400-02
• F1352-0147
• WAY-271670
• MFCD01087641
• CHEMBL1722437
• 105522-57-4

• Inchi： 1S/C16H19N5O4/c1-20-13-12(14(23)19-16(20)24)21(15(18-13)17-7-9-22)8-10-25-11-5-3-2-4-6-11/h2-6,22H,7-10H2,1H3,(H,17,18)(H,19,23,24)
• InChI Key： SMCLVHVZVVGNSQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCN1C(NCCO)=NC2=C1C(NC(N2C)=O)=O

Computed Properties

• Exact Mass: 345.144
• Monoisotopic Mass: 345.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.45
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.676
• PSA: 117.66000
• LogP: -0.25930

Additional information on 8-[(2-hydroxyethyl)amino]-3-methyl-7-(2-phenoxyethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 8-[(2-hydroxyethyl)amino]-3-methyl-7-(2-phenoxyethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione and Its Significance in Modern Medicinal Chemistry

8-[(2-hydroxyethyl)amino]-3-methyl-7-(2-phenoxyethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, with the CAS number 105522-57-4, represents a compound of considerable interest in the field of medicinal chemistry. This heterocyclic molecule, featuring a purine core structure, has garnered attention due to its potential pharmacological properties and its utility in the development of novel therapeutic agents. The compound's unique chemical architecture, characterized by its functional groups such as the (2-hydroxyethyl)amino and (2-phenoxyethyl) substituents, contributes to its distinctive reactivity and biological interactions.

The purine scaffold is a fundamental motif in biochemistry, with several well-known pharmaceuticals, including antiviral and anticancer agents, derived from purine derivatives. The presence of multiple nitrogen atoms in the purine ring enhances its ability to interact with biological targets such as enzymes and nucleic acid bases. In particular, the 8-[(2-hydroxyethyl)amino] moiety introduces a polar and hydrophilic character to the molecule, which can influence its solubility and binding affinity. This feature is particularly relevant in drug design, where optimizing solubility is crucial for achieving effective pharmacokinetics.

The 3-methyl and 7-(2-phenoxyethyl) substituents further modulate the electronic and steric properties of the molecule. The phenyl group attached to the ethoxy chain at position 7 introduces hydrophobic interactions and can enhance binding to lipophilic pockets of biological targets. Such structural elements are often exploited in medicinal chemistry to fine-tune drug-like properties such as metabolic stability, bioavailability, and target specificity. The tetrahydro prefix indicates a saturated six-membered ring fused to the purine core, which can affect the conformational flexibility of the molecule and its ability to fit into binding sites.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. Studies utilizing molecular docking simulations have shown that derivatives of this compound class exhibit promising binding affinities for various biological targets. For instance, preliminary computational studies suggest that modifications at the (2-hydroxyethyl)amino group could enhance interactions with enzymes involved in metabolic pathways relevant to inflammation and pain management. These findings align with ongoing research efforts aimed at developing next-generation therapeutics targeting these pathways.

In vitro investigations have begun to explore the pharmacological potential of this compound. Initial experiments indicate that certain analogs exhibit inhibitory activity against enzymes such as xanthine oxidase (XO), an enzyme implicated in gout and oxidative stress-related diseases. The (2-phenoxyethyl) substituent appears to play a critical role in modulating enzyme-substrate interactions, potentially leading to improved selectivity over native substrates. Such findings are particularly encouraging given the unmet medical needs associated with these conditions.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Traditional synthetic routes involve multi-step organic transformations, including nucleophilic substitutions, cyclizations, and functional group modifications. Recent innovations in synthetic methodologies have aimed at improving yield and purity while reducing environmental impact. For example, catalytic hydrogenation techniques have been explored as a means of introducing the tetrahydro ring system efficiently.

The role of chirality in medicinal chemistry cannot be overstated. The presence of stereocenters in this compound offers an opportunity to develop enantiomerically pure forms that may exhibit enhanced pharmacological activity with reduced side effects. Stereocontrolled synthesis remains an active area of research, with advances in asymmetric catalysis providing powerful tools for constructing complex chiral molecules.

From a regulatory perspective, compounds like this must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Regulatory agencies require comprehensive data on chemical purity, stability under storage conditions, toxicology profiles, and pharmacokinetic behavior. The development pipeline for new pharmaceuticals is lengthy and costly but essential for bringing safe and effective treatments to patients worldwide.

The broader significance of this compound lies in its contribution to the growing library of purine-based therapeutics. Purines are not only central components of nucleic acids but also serve as precursors for numerous bioactive molecules. By exploring derivatives like 8-[(2-hydroxyethyl)amino]-3-methyl-7-(2-phenoxyethyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, researchers hope to uncover novel mechanisms of action that could revolutionize treatments for a range of diseases.

Future directions in research may include exploring combination therapies involving this compound or its analogs alongside existing treatments. Combination strategies often lead to synergistic effects that can overcome resistance mechanisms or improve therapeutic outcomes. Additionally， investigating prodrug formulations could enhance delivery systems for these molecules， making them more accessible for clinical use.

In conclusion,8-[(2-hydroxyethyl)amino]-3-methyl-7-(2-phenoxyethyl)-2，3，6，7-tetrahydro-1H-purine-2，6-dione (CAS no 105522-57-4) represents a promising lead compound with significant potential in medicinal chemistry。 Its unique structural features， coupled with emerging data on its pharmacological properties， make it a valuable candidate for further exploration。 As research continues， this molecule may contribute to advancements in drug discovery， offering new hope for patients suffering from various diseases。